(5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [3-(3-methylthiophen-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C17H14N2OS3/c1-11-6-9-23-16(11)13-10-12(14-4-2-7-21-14)18-19(13)17(20)15-5-3-8-22-15/h2-9,13H,10H2,1H3
• InChI Key: XHZMPZQRAZKSBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2CC(=NN2C(=O)C3=CC=CS3)C4=CC=CS4
• Molecular Formula: C17H14N2OS3
• Molecular Weight: 358.5 g/mol
• CAS No.: 710987-10-3

Description

This compound is a triaryl pyrazoline derivative featuring three distinct thiophene moieties. The pyrazoline core is substituted at position 3 with a thiophen-2-yl group and at position 5 with a 3-methylthiophen-2-yl group. The methanone group is further substituted with another thiophen-2-yl ring, creating a highly conjugated system.

Biological Activity

The compound (5-(3-methylthiophen-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone is a pyrazole derivative that has garnered attention for its potential biological activities. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects. This article reviews the biological activity of this specific compound, focusing on its synthesis, mechanisms of action, and therapeutic potential.

The molecular formula for the compound is $C_{15}H_{15}N_{3}S_{3}$, with a molecular weight of approximately 313.47 g/mol. It features multiple thiophene rings and a pyrazole core, contributing to its unique biological profile.

Property	Value
Molecular Formula	$C_{15}H_{15}N_{3}S_{3}$
Molecular Weight	313.47 g/mol
Solubility	Soluble in organic solvents
Structure	Pyrazole with thiophene substituents

1. Anti-inflammatory Activity

Research indicates that pyrazole derivatives exhibit significant anti-inflammatory effects. For instance, compounds similar to the one have shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. A study demonstrated that specific pyrazole derivatives achieved up to 85% inhibition of TNF-α at concentrations around 10 µM, comparable to standard anti-inflammatory drugs like dexamethasone .

2. Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Pyrazole derivatives have been tested against various bacterial strains, showing promising results. For example, studies have reported effective inhibition against E. coli and Staphylococcus aureus at minimal inhibitory concentrations (MIC) as low as 6.25 µg/mL . The mechanisms often involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

3. Anticancer Activity

The anticancer potential of pyrazole derivatives is well-documented. Compounds with similar structures have demonstrated significant antiproliferative activity against cancer cell lines such as MCF-7 (breast cancer) and HCT116 (colon cancer). For instance, one derivative showed an IC50 value of 0.08 µM against MCF-7 cells . The proposed mechanism includes inhibition of key enzymes involved in tumor growth and proliferation.

Case Studies

Several studies have highlighted the biological activities of pyrazole derivatives:

• Selvam et al. synthesized a series of pyrazole derivatives that exhibited significant anti-inflammatory activity by inhibiting cytokine production in vitro .
• Burguete et al. evaluated the antimicrobial properties of a related pyrazole compound against Mycobacterium tuberculosis, finding it effective at low concentrations .

The biological activities of this compound can be attributed to several mechanisms:

• Inhibition of Cyclooxygenase (COX) : Pyrazoles often inhibit COX enzymes, leading to reduced synthesis of pro-inflammatory prostaglandins.
• Antioxidant Activity : Some derivatives exhibit antioxidant properties that protect cells from oxidative stress.
• Enzyme Inhibition : Certain compounds act as inhibitors of monoamine oxidase (MAO), which can affect neurotransmitter levels and contribute to their analgesic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations in Pyrazoline Derivatives

The compound’s structural uniqueness lies in its exclusive thiophene substitution pattern. Below is a comparison with analogs from the evidence:

Compound	R1 (Position 3)	R2 (Position 5)	Methanone Substituent	Key Properties
Target Compound	Thiophen-2-yl	3-Methylthiophen-2-yl	Thiophen-2-yl	High conjugation; potential enhanced lipophilicity due to methyl group
3m ()	4-Iodophenyl	Thiophen-2-yl	3,4-Dimethoxyphenyl	Lower solubility (polar iodophenyl group); m.p. 69–71°C
3s ()	Benzo[d][1,3]dioxol-5-yl	Thiophen-2-yl	3,4-Dimethoxyphenyl	Increased steric bulk; m.p. 138–140°C
4a ()	Thiophen-2-ylmethyl	Phenyl	2-Oxo-2-phenylethyl	Antimicrobial activity (MIC: 12.5 µg/mL against S. aureus)
Compound	4-Methoxyphenyl	2-Hydroxyphenyl	Thiophen-2-yl	Enhanced hydrogen bonding (phenolic -OH); m.p. not reported

Physicochemical Properties

• However, analogs with thiophene substituents (e.g., 3m, 3s) exhibit melting points between 69–140°C, suggesting moderate thermal stability .

Q & A

Q. Table 1: Comparison of Synthesis Methods

Step	Reagents/Conditions	Yield (%)	Reference
Condensation	1,4-Dicarbonyl + Thiophene, P4S10, 70°C	75
Cyclization	Hydrazine hydrate, EtOH reflux, 3h	68
Purification	DMF–EtOH recrystallization	82

Q. Table 2: Key Spectral Data

Technique	Key Peaks/Parameters	Reference
¹H NMR (400 MHz, DMSO)	δ 7.25 (thiophene H), δ 4.1 (CH2)
HRMS (ESI+)	[M+H]+ m/z 420.03 (calc. 420.04)
XRD	Space group P2₁/c, Z = 4